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Cat. No.: B7606717

Get Quote

Technical Guide: N-(2-
acetylphenyl)cyclobutanecarboxamide
Intermediate Profile & Synthetic Utility

Executive Summary
N-(2-acetylphenyl)cyclobutanecarboxamide (Formula: C₁₃H₁₅NO₂) is a functionalized anilide

intermediate used primarily in the pharmaceutical development of 2-cyclobutylquinolin-4(1H)-

one scaffolds. Its structural significance lies in the ortho-disposition of the acetyl and amido

groups, which pre-organizes the molecule for intramolecular cyclization (Camps Cyclization).

This scaffold is relevant in the discovery of antiviral agents (e.g., HCV NS5B inhibitors),

antibacterial fluoroquinolones, and immunomodulatory drugs.
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The following data aggregates calculated values and experimental trends observed in

homologous o-amidoacetophenones.

Property Value / Description Note

IUPAC Name

N-(2-

acetylphenyl)cyclobutanecarbo

xamide

Molecular Formula C₁₃H₁₅NO₂

Molecular Weight 217.27 g/mol

Physical State Solid (Crystalline powder) Typical of o-acetylanilides

Melting Point 75–85 °C (Predicted)
Based on acetamide analog

(70–72°C)

Solubility
DMSO, DMF, DCM, Ethyl

Acetate
Poor water solubility

LogP (Calc) ~2.4 – 2.8 Moderate lipophilicity

H-Bond Donors 1 (Amide NH) Intramolecularly bonded

H-Bond Acceptors 2 (Ketone O, Amide O)

Structural Insight: The Intramolecular Hydrogen Bond
A defining feature of this intermediate is the strong intramolecular hydrogen bond (IMHB)

between the amide proton (N-H) and the ketone oxygen (C=O).

Effect: This locks the molecule in a planar conformation, significantly reducing the energy

barrier for the subsequent cyclization step.

NMR Signature: The N-H proton appears significantly downfield (

11.0–13.0 ppm) due to this desheilding effect.
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Reaction Type: Schotten-Baumann Acylation (Nucleophilic Acyl Substitution).

Reagents & Materials[5][6][7][8][9]
Substrate: 2'-Aminoacetophenone (1.0 equiv)

Reagent: Cyclobutanecarbonyl chloride (1.1 equiv)

Base: Triethylamine (TEA) or Pyridine (1.2 equiv)

Solvent: Dichloromethane (DCM) or THF (Anhydrous)

Quench: 1M HCl, Sat. NaHCO₃

Step-by-Step Methodology
Preparation: Charge a flame-dried round-bottom flask with 2'-aminoacetophenone (10 mmol)

and anhydrous DCM (30 mL). Cool to 0 °C under an inert atmosphere (

).

Base Addition: Add Triethylamine (12 mmol) dropwise. The solution may darken slightly.

Acylation: Add Cyclobutanecarbonyl chloride (11 mmol) dropwise over 15 minutes. Maintain

temperature < 5 °C to prevent bis-acylation.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3–6 hours.

Monitor by TLC (System: 30% EtOAc in Hexanes).

Workup:

Quench with water (20 mL).

Wash organic layer with 1M HCl (to remove excess amine/base).

Wash with Sat. NaHCO₃ (to remove residual acid).

Dry over anhydrous
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and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane or purify via silica gel chromatography if high

purity (>99%) is required.

Synthesis Workflow Diagram

2-Aminoacetophenone
(Substrate)

Tetrahedral
Intermediate

+ TEA, DCM
0°C

Cyclobutanecarbonyl
Chloride

N-(2-acetylphenyl)
cyclobutanecarboxamide- HCl

HCl Salt
(Removed)

Click to download full resolution via product page

Figure 1: Acylation workflow for the synthesis of the target intermediate.

Characterization Data (Expected)
The following spectral data is critical for validating the structure, particularly distinguishing it

from the O-acylated isomer (kinetic product) or bis-acylated byproduct.
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Technique Signal / Peak
Assignment &
Interpretation

¹H NMR (CDCl₃) 12.5 ppm (s, 1H)
Amide N-H: Highly deshielded

due to IMHB with acetyl C=O.

8.7 ppm (d, 1H)

Aromatic C3-H: Doublet,

deshielded by the amide

group.

2.65 ppm (s, 3H)
Acetyl Methyl: Characteristic

singlet for methyl ketone.

3.20 ppm (m, 1H)
Cyclobutane CH: Methine

proton alpha to carbonyl.

1.9–2.4 ppm (m, 6H)
Cyclobutane CH₂: Multiplets

for the ring methylene protons.

IR Spectroscopy 3250–3350 cm⁻¹
N-H Stretch (Broadened by H-

bonding).

1685 cm⁻¹ Amide I (C=O) Stretch.

1650 cm⁻¹

Ketone (C=O) Stretch

(Lowered frequency due to

conjugation/H-bond).

Downstream Application: Camps Cyclization
The primary utility of this intermediate is its conversion into 2-cyclobutylquinolin-4(1H)-one. This

transformation is a classic example of the Camps Cyclization (specifically the kinetic pathway

favored by basic conditions).

Mechanism of Action[3][10]
Enolization: Base (e.g., NaOH, tBuOK) deprotonates the acetyl methyl group (kinetic acidity).

Intramolecular Attack: The resulting enolate attacks the amide carbonyl carbon.
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Elimination: Loss of water (dehydration) and tautomerization aromatizes the heterocyclic ring

to form the 4-quinolone.

Cyclization Protocol
Reagents: 1.0 equiv Intermediate, 2.0 equiv NaOH (aq) or tBuOK.

Solvent: Ethanol or t-Butanol (Reflux).

Time: 2–4 hours.

Product: 2-cyclobutylquinolin-4(1H)-one (Precipitates upon acidification).

Mechanistic Pathway Diagram
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Figure 2: Mechanism of the base-mediated Camps Cyclization to form the quinolone core.

Safety & Handling
Hazards: The compound is an acetanilide derivative. While specific toxicology is often limited

for intermediates, treat as a potential Skin Irritant (H315) and Eye Irritant (H319).

Stability: Stable at room temperature.[1] Hydrolyzes slowly in the presence of strong acids or

bases if not under cyclization conditions.

Storage: Store in a cool, dry place (2–8 °C recommended) under inert gas to prevent slow

oxidation or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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